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Compound of Interest

Compound Name: (6-Methylpyrimidin-4-yl)methanol

Cat. No.: B1321284

An In-Depth Technical Guide to (6-Methylpyrimidin-4-yl)methanol: A Versatile Scaffold for
Modern Drug Discovery

Introduction: The Pyrimidine Core in Medicinal
Chemistry

The pyrimidine ring is a privileged scaffold in medicinal chemistry, forming the core of
numerous biologically active compounds and approved pharmaceuticals.[1][2] As a
fundamental component of nucleobases like cytosine, thymine, and uracil, its role in biological
processes is profound.[1] This inherent biocompatibility and versatile chemical nature have
made pyrimidine derivatives a focal point for the development of therapeutics across a wide
spectrum of diseases, including oncology, infectious diseases, and inflammatory conditions.[3]
Their planar structure and the presence of nitrogen atoms, which can act as hydrogen bond
acceptors, allow for potent and selective interactions with various biological targets, particularly
protein kinases.[3][4]

This guide provides a comprehensive technical overview of (6-Methylpyrimidin-4-
yl)methanol, a key heterocyclic building block. We will delve into its chemical structure,
physicochemical properties, spectroscopic signature, synthesis, and reactivity. As a Senior
Application Scientist, the goal is not merely to present data but to provide context, explaining
the causal relationships behind its synthetic utility and strategic application in the rational
design of next-generation therapeutics.
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Chemical Structure and Physicochemical Properties

(6-Methylpyrimidin-4-yl)methanol, identified by CAS Number 74502-82-2, is an aromatic
heterocyclic compound. Its structure consists of a pyrimidine ring substituted with a methyl
group at the 6-position and a hydroxymethyl group at the 4-position.
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Step 1: Esterification

Ethanol (Solvent/Reagent)
Y
(6-Me[hylpyrimidine-4-carboxylic acicDR—eﬂuxb(ELhyl 6-methylpyrimidine-4 arboxylale)
0°CtoRT

Step 2: Reduction

(6-Methylpyrimidin-4-yl)methanol
(Crude Product)

Step 3: Purification

(6-Methylpyrimidin-4-yl)methanol
(>97% Purity)

Oxidation

6-Methylpyrimidine-4-carbaldehyde KMnOs, HzCrO4 >

PCC,DMP_| =%

6-Methylpyrimidine-4-carboxylic acid

Etherification (Williamson)
1. NaH
- 2.R-X -
(6-Methylpyrimidin-4-yl)methanol Alkyl/Aryl Ether Derivative
R-COOH, H*

Esterification (Fischer)

Ester Derivative
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Etherification with R-X
(Adds Side Chain for Selectivity)

Substitution at C2
(e.g., SNAr with Amine)

[(Lead Compound)j
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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